Cas no 89027-82-7 (Benzaldehyde, 2-hydroxy-4-(octyloxy)-)

Benzaldehyde, 2-hydroxy-4-(octyloxy)-, is a substituted aromatic aldehyde featuring both hydroxyl and octyloxy functional groups. This compound exhibits unique physicochemical properties due to its molecular structure, which combines the reactivity of the aldehyde group with the hydrophobic character of the long alkyl chain. The hydroxyl group enhances solubility in polar solvents and potential for further derivatization, while the octyloxy moiety improves compatibility with nonpolar matrices. These attributes make it a versatile intermediate in organic synthesis, particularly for applications requiring controlled hydrophobicity or surface activity. Its stability under mild conditions further supports its utility in fine chemical and material science research.
Benzaldehyde, 2-hydroxy-4-(octyloxy)- structure
89027-82-7 structure
Product name:Benzaldehyde, 2-hydroxy-4-(octyloxy)-
CAS No:89027-82-7
MF:C15H22O3
MW:250.333384990692
CID:615374
PubChem ID:10060673

Benzaldehyde, 2-hydroxy-4-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-hydroxy-4-(octyloxy)-
    • 2-hydroxy-4-octoxybenzaldehyde
    • 2-Hydroxy-4-octyloxybenzaldehyde
    • QIPBUORAZAUNLL-UHFFFAOYSA-N
    • 2-hydroxy-4-(octyloxy)-phenyl-methanone
    • A1-09444
    • 89027-82-7
    • DTXSID10434973
    • 2-hydroxy-4-octyloxy-benzaldehyde
    • SCHEMBL1813069
    • Inchi: InChI=1S/C15H22O3/c1-2-3-4-5-6-7-10-18-14-9-8-13(12-16)15(17)11-14/h8-9,11-12,17H,2-7,10H2,1H3
    • InChI Key: QIPBUORAZAUNLL-UHFFFAOYSA-N
    • SMILES: CCCCCCCCOC1=CC(=C(C=C1)C=O)O

Computed Properties

  • Exact Mass: 250.15689456g/mol
  • Monoisotopic Mass: 250.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 46.5Ų

Benzaldehyde, 2-hydroxy-4-(octyloxy)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AB90506-5g
2-Hydroxy-4-octyloxybenzaldehyde
89027-82-7 95%
5g
$1098.00 2024-04-19

Benzaldehyde, 2-hydroxy-4-(octyloxy)- Related Literature

Additional information on Benzaldehyde, 2-hydroxy-4-(octyloxy)-

Comprehensive Overview of Benzaldehyde, 2-hydroxy-4-(octyloxy)- (CAS No. 89027-82-7)

Benzaldehyde, 2-hydroxy-4-(octyloxy)- (CAS No. 89027-82-7) is a specialized organic compound widely utilized in the fragrance, cosmetic, and pharmaceutical industries. This aromatic aldehyde features a unique molecular structure, combining a benzaldehyde core with a hydroxy group at the 2-position and an octyloxy substituent at the 4-position. Such structural attributes contribute to its distinct physicochemical properties, including solubility in organic solvents and moderate volatility, making it a versatile ingredient in formulations.

The compound’s significance in fragrance applications stems from its ability to impart floral and slightly woody notes, often enhancing the longevity of perfumes. In recent years, the demand for long-lasting fragrance compounds has surged, driven by consumer preferences for premium personal care products. Benzaldehyde, 2-hydroxy-4-(octyloxy)- aligns with this trend, offering stability under varying pH conditions and compatibility with other fragrance ingredients.

From a cosmetic chemistry perspective, this compound is valued for its role as a UV-absorbing agent and antioxidant. With growing awareness of skin protection against environmental stressors, formulations incorporating 2-hydroxy-4-(octyloxy)-benzaldehyde are gaining traction. Its ability to scavenge free radicals and mitigate oxidative damage aligns with the rising popularity of anti-aging skincare products, a topic frequently searched by consumers on platforms like Google and AI-driven assistants.

In the pharmaceutical sector, researchers have explored the potential of CAS No. 89027-82-7 as an intermediate in synthesizing bioactive molecules. Its structural motifs are relevant to drug design, particularly in developing compounds with anti-inflammatory or antimicrobial properties. This aligns with current scientific inquiries into novel small-molecule therapeutics, a hot topic in biomedical literature and patent filings.

The synthesis of Benzaldehyde, 2-hydroxy-4-(octyloxy)- typically involves etherification and Friedel-Crafts acylation reactions, ensuring high purity and yield. Manufacturers prioritize green chemistry principles to minimize environmental impact, responding to regulatory and consumer demands for sustainable production. This focus on eco-friendly processes is frequently highlighted in industry reports and SEO-optimized content targeting chemical sustainability.

Analytical characterization of this compound includes techniques such as HPLC, GC-MS, and NMR spectroscopy, ensuring compliance with international quality standards. These methods are critical for verifying the absence of impurities, a concern often raised in cosmetic safety discussions. Consumers increasingly search for non-toxic ingredients, making transparency in analytical data a key selling point for products containing this compound.

Market trends indicate a steady growth trajectory for specialty aldehydes, with CAS No. 89027-82-7 positioned as a niche but impactful player. Its applications in luxury fragrances and dermocosmetics cater to high-end markets, where ingredient provenance and efficacy are paramount. Online queries such as "best aldehyde for perfume fixation" or "skin-safe UV absorbers" reflect this demand, underscoring the need for authoritative, SEO-optimized content.

In summary, Benzaldehyde, 2-hydroxy-4-(octyloxy)- exemplifies the intersection of chemistry and consumer-driven innovation. Its multifunctional roles across industries, coupled with its alignment with sustainability and performance trends, ensure its continued relevance. As research expands, this compound may unlock further applications, solidifying its status as a valuable asset in applied organic chemistry.

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